N-(2,4-dichlorophenyl)-5-oxo-1-(4-propoxyphenyl)pyrrolidine-3-carboxamide

• IUPAC Name: N-(2,4-dichlorophenyl)-5-oxo-1-(4-propoxyphenyl)pyrrolidine-3-carboxamide
• InChI: InChI=1S/C20H20Cl2N2O3/c1-2-9-27-16-6-4-15(5-7-16)24-12-13(10-19(24)25)20(26)23-18-8-3-14(21)11-17(18)22/h3-8,11,13H,2,9-10,12H2,1H3,(H,23,26)
• InChI Key: FGJISCXMOJMXRL-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C20H20Cl2N2O3
• Molecular Weight: 407.3 g/mol

Description

N-(2,4-dichlorophenyl)-5-oxo-1-(4-propoxyphenyl)pyrrolidine-3-carboxamide, also known as DPCPX, is a chemical compound that belongs to the class of pyrrolidine carboxamides. It is a selective antagonist of the adenosine A1 receptor and is widely used in scientific research to investigate the role of adenosine receptors in various physiological and pathological processes.

Scientific Research Applications

• CB1 Inverse Agonists : One study explored the synthesis and structure-activity relationship of compounds including N-(2,4-dichlorophenyl)-5-oxo-1-(4-propoxyphenyl)pyrrolidine-3-carboxamide as human CB1 inverse agonists. These compounds were identified as potent and selective hCB1 inverse agonists, important for understanding cannabinoid receptor interactions (Meurer et al., 2005).

• Molecular Interaction Studies : Another study focused on the molecular interaction of a similar antagonist with the CB1 cannabinoid receptor. This research is crucial in understanding the pharmacological profile of such compounds and their potential therapeutic applications (Shim et al., 2002).

• Solvated Structure Analysis : The crystal structure and molecular conformation of a solvated derivative of this compound were studied, providing insights into its potential as an antineoplastic agent (Banerjee et al., 2002).

• Antimicrobial and Antifungal Agents : A study synthesized and evaluated derivatives of 6-oxo-pyridine-3-carboxamide, including structures related to N-(2,4-dichlorophenyl)-5-oxo-1-(4-propoxyphenyl)pyrrolidine-3-carboxamide, as antimicrobial and antifungal agents. This highlights its potential use in addressing bacterial and fungal infections (El-Sehrawi et al., 2015).

• Antidepressant and Nootropic Agents : Research into Schiff's bases and 2-azetidinones of isonocotinyl hydrazone, which are structurally related to the compound , indicated potential antidepressant and nootropic activities. This suggests possible applications in central nervous system disorders (Thomas et al., 2016).

• Inverse Agonist Activity at CB1 Receptor : A study demonstrated that a structurally similar compound acts as an inverse agonist at the human cannabinoid CB1 receptor, which is significant for understanding cannabinoid receptor pharmacology and potential therapeutic uses (Landsman et al., 1997).